Cas no 1806844-59-6 (Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate
• CAS No: 1806844-59-6
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4800739
• Update Time: 2025-06-08

Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-2-16-9(15)4-3-5(12)13-8(14)6(4)7(10)11/h3,7H,2H2,1H3,(H3,12,13,14)
• InChI Key： RMGXJZWCHZLRLU-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=CC=1C(=O)OCC)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate

Comprehensive Overview of Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806844-59-6)

Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate (CAS No. 1806844-59-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and difluoromethyl functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features, including the ethyl carboxylate moiety and hydroxyl group, make it a valuable building block for drug discovery and crop protection applications.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation pharmaceuticals targeting inflammatory diseases and microbial infections. The compound's CAS No. 1806844-59-6 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include difluoromethylation and esterification, which require precise control of reaction conditions to achieve high yields. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying the purity and structure of this compound, as impurities can significantly impact its performance in downstream applications.

From an industrial perspective, CAS No. 1806844-59-6 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly solvents and catalytic systems to reduce the environmental footprint of its production. This aligns with global trends toward carbon-neutral chemical processes, a topic frequently queried in AI-driven literature searches.

In agrochemical research, Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate is investigated for its potential as a precursor to novel fungicides. The difluoromethyl group is known to enhance the bioactivity of pesticidal compounds, making this derivative a candidate for combating resistant plant pathogens. Such applications are increasingly relevant amid rising concerns about food security and climate-resilient crops.

The compound's physicochemical properties, including solubility and thermal stability, are critical for formulation scientists. Recent computational chemistry studies have modeled its interactions with biological targets, leveraging machine learning algorithms to predict its behavior in complex systems. These advancements address common search queries about structure-activity relationships in drug design.

Quality control of Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate adheres to stringent GMP standards, particularly when used in pharmaceutical contexts. Batch-to-batch consistency is monitored via HPLC and chromatographic methods, ensuring compliance with regulatory guidelines. This aspect is vital for researchers seeking reliable suppliers of CAS No. 1806844-59-6.

Future research directions for this compound may explore its utility in bioconjugation or as a scaffold for metal-organic frameworks (MOFs). Such innovations could unlock applications in targeted drug delivery or materials science, topics trending in academic search engines. As synthetic methodologies evolve, Ethyl 6-amino-3-(difluoromethyl)-2-hydroxypyridine-4-carboxylate is poised to remain a compound of significant interdisciplinary interest.